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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the effect of pH on the stability and reactivity of barium
dichromate.

Frequently Asked Questions (FAQS)

Q1: What is the primary factor influencing the stability of barium dichromate in aqueous
solutions?

The stability of barium dichromate in aqueous solutions is primarily governed by the pH of the
solution. This is due to the chemical equilibrium between the dichromate (Cr=072") and
chromate (CrOa427) ions.

Q2: How does pH affect the chromate-dichromate equilibrium?
The equilibrium can be represented by the following equation:
2Cr0Oa42~ (yellow) + 2H* & Cr2072- (orange) + H20

« In acidic solutions (low pH), the excess of hydrogen ions (H*) drives the equilibrium to the
right, favoring the formation of the orange-colored dichromate ion (Cr20727).

« In alkaline or basic solutions (high pH), the hydrogen ions are neutralized by the base,
shifting the equilibrium to the left and favoring the formation of the yellow-colored chromate
ion (CrO427).[1][2][3][41[5]
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Q3: Why does a precipitate form when a barium dichromate solution is made alkaline?

A precipitate of barium chromate (BaCrOa) forms because barium dichromate (BaCr20v) is
significantly more soluble in water than barium chromate. When the pH of a barium
dichromate solution is increased (made alkaline), the dichromate ions are converted to
chromate ions. These chromate ions then combine with the barium ions (Ba2*) in the solution
to form the sparingly soluble, yellow precipitate of barium chromate.[4]

Q4: Is barium dichromate stable in acidic solutions?

Yes, barium dichromate is generally stable in acidic solutions. The acidic conditions maintain
the chromium in the dichromate form, which is soluble.[2][6] Therefore, a precipitate of barium
chromate is not expected in acidic media.

Q5: Can the color of a barium dichromate solution indicate its stability?

Yes, the color of the solution is a strong indicator of the predominant chromium species and
thus the stability of barium dichromate in its dissolved form.

e An orange solution indicates the presence of dichromate ions, suggesting an acidic pH
where barium dichromate is soluble.

o Avyellow solution indicates the presence of chromate ions, suggesting a neutral to alkaline
pH. If barium ions are present, a yellow precipitate of barium chromate is likely to form.

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Unexpected yellow precipitate
forms in a barium dichromate

solution.

The pH of the solution has
become neutral or alkaline.

1. Check the pH of the solution
using a pH meter or pH
indicator paper.2. If the pHis 7
or above, carefully add a dilute
acid (e.g., 0.1 M HCI) dropwise
while stirring until the
precipitate dissolves and the

solution turns orange.

The solution color is

ambiguous (yellow-orange).

The pH is near the transition
point of the chromate-

dichromate equilibrium.

1. Measure the pH of the
solution.2. To ensure the
chromium is fully in the
dichromate form, add a few
drops of dilute acid to lower
the pH.3. To shift it completely
to the chromate form, add a
few drops of a dilute base
(e.g., 0.1 M NaOH).

Inconsistent results in reactivity ~ The pH of the reaction mixture

studies.

was not adequately controlled.

1. Use a buffered solution to
maintain a constant pH
throughout the experiment.2.
Monitor the pH at the
beginning and end of the
reaction to ensure it has not
shifted significantly.

Barium dichromate fails to
dissolve completely in an

acidic solution.

The concentration of the acid
may be too low, or the amount
of barium dichromate exceeds

its solubility limit.

1. Ensure the acid
concentration is sufficient to
maintain a low pH.2. Gently
warm the solution while stirring
to aid dissolution.3. If
undissolved solid remains, it
may be necessary to increase
the volume of the acidic

solvent.
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Data Presentation

While specific quantitative data for the solubility of barium dichromate at various pH levels is
not readily available, its behavior is dictated by the solubility of barium chromate, which forms
under alkaline conditions. The solubility of barium chromate is known to decrease as the pH

increases.

Table 1: Solubility of Barium Chromate (BaCrQa) at Different pH Values

Barium lon Concentration

pH [Ba®] (M) Solubility of BaCrOa (mgl/L)
4 3.70 x 104 370

5 3.70x 1073 37

6 3.70 x 10-° 3.70

7 3.70 x 1077 0.370

8 3.70x 108 0.037

9 3.70 x 10—° 0.0037

10 3.70 x 1010 0.00037

11 3.70x 101 0.000037

12 3.70x 10712 0.0000037

Data derived from the solubility product (Ksp) of BaCrOa (1.17 x 10~1°) and the acid
dissociation constant (Ka) of HCrO4~ (3.16 x 10~7) at 25°C.[7]

Experimental Protocols
Experiment 1: Demonstration of the pH Effect on the
Chromate-Dichromate Equilibrium

Objective: To visually demonstrate the shift in the chromate-dichromate equilibrium by changing
the pH of the solution.
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Materials:

0.1 M Potassium Dichromate (Kz2Cr207) solution

0.1 M Potassium Chromate (K2CrQa4) solution

1 M Hydrochloric Acid (HCI)

1 M Sodium Hydroxide (NaOH)

Test tubes

Droppers

Procedure:

Place approximately 2 mL of 0.1 M potassium dichromate solution into a test tube. Observe
the orange color.

e Add 1 M NaOH dropwise to the potassium dichromate solution until a color change from
orange to yellow is observed. This indicates the conversion of dichromate to chromate.

» To the resulting yellow solution, add 1 M HCI dropwise until the color reverts to orange,
demonstrating the shift back to dichromate.

» Place approximately 2 mL of 0.1 M potassium chromate solution into a separate test tube.
Observe the yellow color.

e Add 1 M HCI dropwise to the potassium chromate solution until the color changes from
yellow to orange.

 To this orange solution, add 1 M NaOH dropwise until the color changes back to yellow.

Experiment 2: Effect of pH on the Solubility of Barium
Dichromate

Objective: To observe the precipitation and dissolution of a barium salt in response to pH
changes.
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Materials:

0.1 M Barium Chloride (BaCl2) solution

0.1 M Potassium Dichromate (K2Cr207) solution

1 M Sodium Hydroxide (NaOH)

1 M Hydrochloric Acid (HCI)

Test tubes

Droppers
Procedure:

e In atest tube, mix 2 mL of 0.1 M barium chloride solution with 2 mL of 0.1 M potassium
dichromate solution. The solution should be orange and clear, indicating the presence of
soluble barium dichromate.

 To this solution, add 1 M NaOH dropwise. Observe the formation of a yellow precipitate
(barium chromate).

o Continue adding NaOH until no more precipitate forms.

 To the test tube containing the precipitate, add 1 M HCI dropwise while gently shaking.
Observe the dissolution of the precipitate and the return of the orange color of the solution.

Visualizations

Caption: The reversible equilibrium between chromate and dichromate ions is controlled by pH.

Caption: Effect of pH on the solubility and precipitation of barium dichromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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